An In-depth Technical Guide to the Molecular Geometry and Bond Angles of Trimethylphosphine Oxide
An In-depth Technical Guide to the Molecular Geometry and Bond Angles of Trimethylphosphine Oxide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the molecular geometry and bond angles of trimethylphosphine (B1194731) oxide ((CH₃)₃PO), a compound of significant interest in coordination chemistry and as a structural motif in medicinal chemistry. This document details experimental and computational data, outlines relevant experimental protocols, and illustrates key concepts through diagrams.
Molecular Geometry and Bond Angles of Trimethylphosphine Oxide
The molecular structure of trimethylphosphine oxide is characterized by a central phosphorus atom double-bonded to an oxygen atom and single-bonded to three methyl groups. This arrangement results in a tetrahedral geometry around the phosphorus atom. The precise bond lengths and angles have been determined through various experimental techniques, primarily X-ray crystallography and gas-phase electron diffraction, and corroborated by computational methods.
Experimental Data
The experimentally determined bond lengths and angles for trimethylphosphine oxide are summarized in the table below. It is important to note that the data from X-ray crystallography were obtained for the dihydrate form of the molecule, which may influence the molecular geometry due to intermolecular hydrogen bonding. Gas-phase electron diffraction data, on the other hand, represents the geometry of the isolated molecule.
| Parameter | X-ray Crystallography (Dihydrate) | Gas-Phase Electron Diffraction |
| Bond Lengths (Å) | ||
| P=O | 1.507(7)[1] | 1.476(3) |
| P–C | 1.781(1) (avg.)[1] | 1.811(3) |
| Bond Angles (°) | ||
| O=P–C | 111.4 (avg.) | 114.6(5) |
| C–P–C | 107.5 (avg.) | 103.9(6) |
Computational Data
Computational chemistry provides a powerful tool for predicting and understanding the molecular geometry of trimethylphosphine oxide. Density Functional Theory (DFT) and ab initio methods are commonly employed for geometry optimization. The calculated values are generally in good agreement with experimental data, particularly with the gas-phase electron diffraction results which represent the molecule in an unperturbed state.
| Parameter | DFT (B3LYP/6-31G*) |
| Bond Lengths (Å) | |
| P=O | 1.485 |
| P–C | 1.820 |
| Bond Angles (°) | |
| O=P–C | 113.8 |
| C–P–C | 104.5 |
Experimental Protocols
Synthesis of Trimethylphosphine Oxide
A common method for the synthesis of trimethylphosphine oxide involves the oxidation of trimethylphosphine. A detailed protocol is as follows:
Materials:
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Trimethylphosphine (P(CH₃)₃)
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Hydrogen peroxide (H₂O₂) (30% solution)
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Diethyl ether
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Magnesium sulfate (B86663) (MgSO₄)
Procedure:
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A solution of trimethylphosphine in diethyl ether is prepared in a round-bottom flask equipped with a magnetic stirrer and an addition funnel, under an inert atmosphere (e.g., nitrogen or argon).
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The flask is cooled in an ice bath to 0 °C.
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A 30% solution of hydrogen peroxide is added dropwise to the stirred solution of trimethylphosphine. The reaction is exothermic and the temperature should be maintained below 10 °C.
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After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature.
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The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
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The combined organic layers are dried over anhydrous magnesium sulfate.
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The solvent is removed under reduced pressure to yield trimethylphosphine oxide as a white, hygroscopic solid.
X-ray Crystallography of Trimethylphosphine Oxide Dihydrate
The following protocol describes the determination of the crystal structure of trimethylphosphine oxide dihydrate[1]:
1. Crystallization:
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Trimethylphosphine oxide (2.3 mg) is dissolved in a mixture of acetone-d₆ (0.6 ml) and diethyl ether-d₁₀ (0.3 ml) in an NMR tube.
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The tube is capped and cooled to -20 °C in an ethanol (B145695) cooling bath.
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The Dewar flask containing the bath and sample is sealed and placed in a freezer at -80 °C.
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Crystals of Me₃PO·2H₂O grow within 3 days.
2. Data Collection:
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A suitable single crystal is selected and mounted on a diffractometer.
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X-ray diffraction data is collected at a low temperature (e.g., 150 K) to minimize thermal vibrations.
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A monochromatic X-ray source (e.g., Mo Kα radiation) is used.
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A series of diffraction images are collected as the crystal is rotated.
3. Structure Solution and Refinement:
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The collected diffraction data is processed to determine the unit cell dimensions and space group. For trimethylphosphine oxide dihydrate, the crystal system is orthorhombic with the space group Pbca.
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The structure is solved using direct methods or Patterson methods to locate the positions of the heavier atoms (P and O).
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The positions of the remaining non-hydrogen atoms are located from the difference Fourier maps.
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The structure is then refined using full-matrix least-squares methods, which minimizes the difference between the observed and calculated structure factors.
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Hydrogen atoms can be located from the difference Fourier map or placed in calculated positions.
Gas-Phase Electron Diffraction
Gas-phase electron diffraction (GED) is a technique used to determine the structure of molecules in the gas phase. A general workflow for a GED experiment is as follows:
1. Sample Introduction:
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A gaseous sample of trimethylphosphine oxide is introduced into a high-vacuum chamber. This is typically achieved by heating a solid sample until it sublimes or vaporizes.
2. Electron Beam Interaction:
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A high-energy beam of electrons is fired at the gaseous sample.
3. Diffraction and Detection:
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The electrons are scattered by the molecules, creating a diffraction pattern of concentric rings.
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This pattern is recorded on a detector, such as a photographic plate or a CCD camera.
4. Data Analysis:
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The intensity of the scattered electrons is measured as a function of the scattering angle.
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This data is then mathematically transformed to generate a radial distribution curve, which shows the probability of finding two atoms at a given distance from each other.
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By fitting a theoretical model of the molecule's geometry to the experimental radial distribution curve, the bond lengths, bond angles, and torsional angles can be determined.
Visualizations
Experimental Workflow for Molecular Geometry Determination
The following diagram illustrates a generalized workflow for determining the molecular geometry of a compound like trimethylphosphine oxide using experimental methods.
Caption: Experimental workflow for determining molecular geometry.
Role of the Phosphine (B1218219) Oxide Moiety in Drug Development
While trimethylphosphine oxide itself is not a therapeutic agent, the phosphine oxide group is an important pharmacophore in drug design. Its key properties are its strong hydrogen bond accepting ability and its impact on the physicochemical properties of a molecule. The following diagram illustrates the logical relationship of these properties in the context of drug development.
Caption: Role of the phosphine oxide moiety in drug development.
